3-Isobutyl-pyridine-2-carbaldehyde

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-(2-methylpropyl)pyridine-2-carbaldehyde
• InChI: InChI=1S/C10H13NO/c1-8(2)6-9-4-3-5-11-10(9)7-12/h3-5,7-8H,6H2,1-2H3
• InChI Key: SFXYTNWRCNFSLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(N=CC=C1)C=O

Description

3-Isobutyl-pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

MnO2 (2.01 g, 23.2 mmol) was added to a flask containing a solution of (3-isobutyl-pyridin-2-yl)-methanol (383 mg, 2.32 mmol) in CH2Cl2 (15 mL). The black mixture was stirred at room temperature for 22 hours and then filtered through celite. The filtrate was concentrated in vacuo to give a yellow oil. Purification via column chromatography on silica gel (CH2Cl2:MeOH, 97.5:2.5, v/v) afforded 3-isobutyl-pyridine-2-carbaldehyde as an orange oil (344 mg, 91%). 1H NMR (CDCl3) δ 0.93 (d, 6H, J=6.0 Hz), 1.87 (m, 1H), 2.94 (d, 2H, J=6.0 Hz), 7.39 (dd, 1H, J=9.0, 3.0 Hz), 7.60 (d, 1H, J=9.0), 8.67 (d, 1H, J=6.0 Hz), 10.18 (s, 1H).